Cas no 1478736-32-1 (1-2-(difluoromethoxy)phenylprop-2-en-1-ol)

• Product Name: 1-2-(difluoromethoxy)phenylprop-2-en-1-ol
• CAS No: 1478736-32-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5996877
• PubChem ID: 65417131
• Update Time: 2025-10-31

1-2-(difluoromethoxy)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)phenylprop-2-en-1-ol
• EN300-1934942
• 1-[2-(difluoromethoxy)phenyl]prop-2-en-1-ol
• 1478736-32-1
• AKOS014753088

• Inchi： 1S/C10H10F2O2/c1-2-8(13)7-5-3-4-6-9(7)14-10(11)12/h2-6,8,10,13H,1H2
• InChI Key： LOJIDYMHAOHUSW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C=C)O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(difluoromethoxy)phenylprop-2-en-1-ol

Chemical Profile of 1-2-(difluoromethoxy)phenylprop-2-en-1-ol (CAS No. 1478736-32-1)

1-2-(difluoromethoxy)phenylprop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 1478736-32-1, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical chemistry. This molecule, featuring a phenyl ring substituted with a difluoromethoxy group and an allylic hydroxyl functionality, has garnered attention due to its structural versatility and biological activity. The presence of both electron-withdrawing and electron-donating groups in its framework makes it a valuable scaffold for designing novel therapeutic agents.

The difluoromethoxy moiety is a key structural feature that influences the electronic properties and reactivity of the molecule. Fluorine atoms are known to modulate the lipophilicity, metabolic stability, and binding affinity of drug candidates. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively studied for its ability to enhance pharmacokinetic profiles. Specifically, the difluoromethoxy group can improve the compound's solubility in both aqueous and lipid environments, facilitating better absorption and distribution in vivo.

Moreover, the phenylprop-2-en-1-ol backbone provides a rigid aromatic system coupled with a reactive allylic alcohol. This combination allows for diverse chemical modifications, enabling medicinal chemists to explore various functionalization strategies. The allylic hydroxyl group, in particular, is susceptible to oxidation or reduction reactions, which can be exploited to generate different pharmacophores. Such structural adaptability makes 1-2-(difluoromethoxy)phenylprop-2-en-1-ol a promising intermediate in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies have demonstrated that derivatives of 1-2-(difluoromethoxy)phenylprop-2-en-1-ol can interact with several biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. For instance, computational models suggest that modifications at the difluoromethoxy and allylic positions could enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have begun to explore the biological activity of 1-2-(difluoromethoxy)phenylprop-2-en-1-ol and its derivatives. Preliminary results indicate that certain analogs exhibit anti-inflammatory properties comparable to known therapeutic agents. The ability of these compounds to modulate inflammatory pathways without significant side effects makes them attractive candidates for further development. Additionally, the compound's structural similarity to established drugs may facilitate rapid translation from bench to bedside.

The synthesis of 1-2-(difluoromethoxy)phenylprop-2-en-1-ol involves multi-step organic reactions, including aromatic substitution, cross-coupling reactions, and hydroxylation processes. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions and enzymatic hydroxylation, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for greater control over regioselectivity and stereochemistry.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved pharmacological properties. The demand for innovative drug candidates has driven research into new synthetic routes for molecules like 1-2-(difluoromethoxy)phenylprop-2-en-1-ol. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline by leveraging cutting-edge technologies in synthetic chemistry and drug design.

Future research directions may focus on optimizing the pharmacokinetic profiles of derivatives of 1-2-(difluoromethoxy)phenylprop-2-en-1-ol through structure-based drug design principles. Techniques such as high-throughput screening (HTS) and quantitative structure–activity relationship (QSAR) modeling will be instrumental in identifying lead compounds with enhanced efficacy and reduced toxicity. Furthermore, preclinical studies will be essential to evaluate the safety and efficacy of these compounds before they can enter clinical trials.

The broader implications of this research extend beyond individual drug development. The insights gained from studying compounds like 1478736-32-1 contribute to our understanding of how structural modifications influence biological activity. This knowledge can be applied to other areas of medicinal chemistry, fostering innovation across multiple therapeutic domains. As computational tools continue to evolve, their integration into drug discovery processes will further accelerate the identification of novel therapeutic agents.

In conclusion, 1-2-(difluoromethoxy)phenylprop-2-en-1-ol (CAS No. 1478736-32-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity. The combination of computational modeling, synthetic chemistry innovations, and preclinical research underscores its potential as a lead compound for treating various diseases. As scientific understanding progresses, this molecule exemplifies how targeted molecular design can yield impactful therapeutic solutions.